Cas no 1128-89-8 (Benzo[b]thiophene-5-carbonylchloride)

Benzo[b]thiophene-5-carbonyl chloride is a versatile heterocyclic building block used in organic synthesis and pharmaceutical applications. Its reactive acyl chloride group enables efficient derivatization, facilitating the formation of amides, esters, and other functionalized compounds. The benzo[b]thiophene core provides a rigid aromatic scaffold, enhancing stability and enabling applications in materials science and medicinal chemistry. This compound is particularly valuable in the synthesis of biologically active molecules, including potential drug candidates. High purity and consistent reactivity make it a reliable intermediate for research and industrial processes. Proper handling under inert conditions is recommended due to its moisture sensitivity.
Benzo[b]thiophene-5-carbonylchloride structure
1128-89-8 structure
Product Name:Benzo[b]thiophene-5-carbonylchloride
CAS No:1128-89-8
MF:C9H5ClOS
MW:196.653400182724
MDL:MFCD04972639
CID:117450
PubChem ID:2795445
Update Time:2025-05-28

Benzo[b]thiophene-5-carbonylchloride Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-5-carbonylchloride
    • 1-BENZOTHIOPHENE-5-CARBONYL CHLORIDE
    • BUTTPARK 98\04-77
    • 1-benzo[b]thiophen-5-carbonyl chloride
    • 5-Chlorformyl-thionaphthen
    • MFCD04972639
    • SCHEMBL1021640
    • 1-benzothiophene-5-carbonyl chloride, AldrichCPR
    • benzo[b]thiophene-5-carbonyl chloride
    • AKOS006343255
    • H11170
    • SB67099
    • 1128-89-8
    • J-504232
    • DTXSID50383673
    • FT-0690968
    • YICARPJDZQGVQC-UHFFFAOYSA-N
    • MDL： MFCD04972639
    • Inchi： 1S/C9H5ClOS/c10-9(11)7-1-2-8-6(5-7)3-4-12-8/h1-5H
    • InChI Key： YICARPJDZQGVQC-UHFFFAOYSA-N
    • SMILES： ClC(C1C=CC2=C(C=CS2)C=1)=O

Computed Properties

  • Exact Mass: 195.97500
  • Monoisotopic Mass: 195.9749636g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • Density: 1.41
  • Melting Point: 86 °C
  • Boiling Point: 309.5°Cat760mmHg
  • Flash Point: 141°C
  • Refractive Index: 1.68
  • PSA: 45.31000
  • LogP: 3.28030

Benzo[b]thiophene-5-carbonylchloride Security Information

  • Hazardous Material transportation number：UN 3261
  • Hazard Category Code： 34-36
  • Safety Instruction： S26-S36/37/39-S45
  • Hazardous Material Identification： C
  • Risk Phrases：R34
  • Safety Term：S26;S36/37/39;S45

Benzo[b]thiophene-5-carbonylchloride Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Benzo[b]thiophene-5-carbonylchloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB149226-250 mg
1-Benzothiophene-5-carbonyl chloride; 95%
 1128-89-8
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 €138.00 2023-05-09
abcr
AB149226-1 g
1-Benzothiophene-5-carbonyl chloride; 95%
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abcr
AB149226-250mg
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 €138.00 2023-09-17
abcr
AB149226-1g
1-Benzothiophene-5-carbonyl chloride, 95%; .
 1128-89-8 95%
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 €408.00 2025-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBCLY012-100mg
1-benzothiophene-5-carbonyl chloride
 1128-89-8 95%
100mg
 ￥916.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBCLY012-250mg
1-benzothiophene-5-carbonyl chloride
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 ￥1463.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBCLY012-500mg
1-benzothiophene-5-carbonyl chloride
 1128-89-8 95%
500mg
 ￥2440.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBCLY012-1g
1-benzothiophene-5-carbonyl chloride
 1128-89-8 95%
1g
 ￥3653.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBCLY012-5g
1-benzothiophene-5-carbonyl chloride
 1128-89-8 95%
5g
 ￥10960.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBCLY012-10g
1-benzothiophene-5-carbonyl chloride
 1128-89-8 95%
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 ￥18268.0 2024-04-25

Benzo[b]thiophene-5-carbonylchloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1128-89-8)Benzo[b]thiophene-5-carbonylchloride
Order Number:A1154045
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:23
Price ($):481.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1128-89-8)Benzo[b]thiophene-5-carbonylchloride
A1154045
Purity:99%
Quantity:1g
Price ($):481.0
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